Pentabromophenyl 2-(chloromethyl)benzoate

• CAS No.: 63024-70-4
• Molecular Formula: C14H6Br5ClO2
• Molecular Weight: 641.2 g/mol
• IUPAC Name: (2,3,4,5,6-pentabromophenyl) 2-(chloromethyl)benzoate
• InChI: InChI=1S/C14H6Br5ClO2/c15-8-9(16)11(18)13(12(19)10(8)17)22-14(21)7-4-2-1-3-6(7)5-20/h1-4H,5H2
• InChI Key: JYSPVENNXQXVLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCl)C(=O)OC2=C(C(=C(C(=C2Br)Br)Br)Br)Br

Description

Pentabromophenyl 2-(chloromethyl)benzoate is a useful research compound. Its molecular formula is C14H6Br5ClO2 and its molecular weight is 641.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500-ml three-necked flask, 4 g (= 0.1 mole) of sodium hydroxide was dissolved at 60° C in 270 ml of methyl glycol, and 48.9 g of pentabromophenol was stirred in for the preparation of a phenolate solution, as in Example 8c. At 30° to 34° C, 18.9 g (- 0.1 mole) of o-chloromethylbenzoyl chloride was added drop by drop, with stirring, over a period of about 40 minutes, whereupon a white, crystalline preciptate settled out, which after 1 hour was suction filtered. After the product had been stirred up in water, suction filtered, washed and dried, 58 g (= 90.5%) of o-chloromethylbenzoic acid pentabromophenyl ester was obtained, which melted at 201°-205° C.